Cas no 937816-17-6 ((4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one)

• Product Name: (4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one
• CAS No: 937816-17-6
• MF: C₁₄H₁₄F₃NO₂
• MW: 285.261674404144
• CID: 835754
• PubChem ID: 44124045
• Update Time: 2025-06-03

(4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one Chemical and Physical Properties

Names and Identifiers

• (4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one
• (4R,9aS)-4-(3,4,5-trifluorophenyl)-3,4,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazin-6-one
• Pyrido[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-4-(3,4,5-trifluorophenyl)-, (4R,9aS)-
• 937816-17-6
• (4R,9aS)-4-(3,4,5-trifluorophenyl)-octahydropyrido[2,1-c][1,4]oxazin-6-one
• OAOYQXITIDWHKG-CABZTGNLSA-N
• (4R,9aS)-4-(3,4,5-trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6-one
• DTXSID60657498
• SCHEMBL2584768
• DB-327836

• Inchi： 1S/C14H14F3NO2/c15-10-4-8(5-11(16)14(10)17)12-7-20-6-9-2-1-3-13(19)18(9)12/h4-5,9,12H,1-3,6-7H2/t9-,12-/m0/s1
• InChI Key： OAOYQXITIDWHKG-CABZTGNLSA-N
• SMILES： FC1C(=C(C=C(C=1)[C@@H]1COC[C@@H]2CCCC(N21)=O)F)F

Computed Properties

• Exact Mass: 285.09766318g/mol
• Monoisotopic Mass: 285.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one

The Compound CAS No. 937816-17-6: (4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one

The compound with CAS No. 937816-17-6, known as (4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule features a hexahydropyrido[2,1-c][1,4]oxazine ring system with a trifluorophenyl substituent at the 4-position. The stereochemistry of the compound is defined by the (4R,9aS) configuration, which plays a critical role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of this compound in understanding the relationship between molecular structure and biological function. Researchers have employed advanced computational methods to model the compound's interactions with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs), suggesting its role in modulating cellular signaling pathways. These findings underscore the compound's potential as a lead molecule in the development of novel therapeutic agents.

The synthesis of (4R,9aS)-4-(3,4,5-Trifluorophenyl)hexahydropyrido[2,1-c][1,4]oxazin-6(1H)-one involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. Key steps include the formation of the oxazine ring system through intramolecular cyclization reactions and the introduction of the trifluorophenyl group via Suzuki-Miyaura coupling. The stereochemical outcome is carefully controlled to ensure the desired (4R,9aS) configuration. This synthesis pathway represents a significant advancement in asymmetric catalysis and highlights the importance of precise control over reaction conditions to achieve high enantiomeric excess.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an antagonist or agonist of various receptor systems. Preclinical studies have demonstrated moderate potency in inhibiting certain enzymes associated with neurodegenerative diseases. Additionally, its unique structure makes it a valuable tool for studying receptor-ligand interactions and for designing more potent drug candidates.

From an analytical standpoint, this compound has been characterized using a variety of techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular formula and structural integrity. Furthermore, X-ray crystallography has provided detailed insights into its three-dimensional conformational preferences.

Recent advancements in green chemistry have also influenced the synthesis and handling of this compound. Researchers are increasingly adopting environmentally friendly protocols to minimize waste and reduce energy consumption during production. For example, solvent-free reactions or biocatalytic methods are being explored as sustainable alternatives to traditional synthetic routes.

In conclusion,CAS No. 937816-17-6 represents a cutting-edge molecule that bridges organic synthesis with pharmacological research. Its intricate structure and stereochemical properties make it an invaluable asset in drug discovery efforts. As research continues to uncover new insights into its biological roles and synthetic pathways,CAS No. 937816-17-6 will undoubtedly remain at the forefront of chemical innovation.